Iridate(2-), hexachloro-, disodium, (OC-6-11)-

• CAS No.: 16941-25-6
• Molecular Formula: Cl6IrNa2
• Molecular Weight: 450.9 g/mol
• IUPAC Name: disodium;hexachloroiridium(2-)
• InChI: InChI=1S/6ClH.Ir.2Na/h6*1H;;;/q;;;;;;+4;2*+1/p-6
• InChI Key: FIRKRGYQHMEVBV-UHFFFAOYSA-H
• SMILES: [Na+].[Na+].[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Ir]
• Canonical SMILES: [Na+].[Na+].Cl[Ir-2](Cl)(Cl)(Cl)(Cl)Cl
• Pictograms: Acute Toxic; Irritant
• Related CAS: 16941-92-7 (Parent)

Description

“Iridate(2-), hexachloro-, disodium, (OC-6-11)-” is also known as Sodium Hexachloroiridate(IV) Hexahydrate. It is a chemical compound with the molecular formula Cl6H12IrNa2O6 and a molecular weight of 559.01.

Physical and Chemical Properties Analysis

This compound has a melting point of 600°C. It’s important to store it in a well-ventilated place, keep the container tightly closed, and store it in a dry place.

Mechanism of Action

The mechanism of action for this compound is not specified in the available resources. It’s worth noting that the mechanism of action can vary greatly depending on the context in which the compound is used.

Safety and Hazards

This compound is considered hazardous. It may be corrosive to metals, harmful if swallowed, and may cause severe skin burns and eye damage. It may also cause respiratory irritation. Therefore, it’s important to handle it with care, using appropriate safety measures.